(1R,2R)-1-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-methylcyclopropane-1-carboxylic acid

• IUPAC Name: (1R,2R)-1-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methylcyclopropane-1-carboxylic acid
• InChI: InChI=1S/C20H19NO4/c1-12-10-20(12,18(22)23)21-19(24)25-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,12,17H,10-11H2,1H3,(H,21,24)(H,22,23)/t12-,20-/m1/s1
• InChI Key: DQIWDIWPUDVOMP-MPBGBICISA-N
• Canonical SMILES: CC1CC1(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Isomeric SMILES: C[C@@H]1C[C@@]1(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C20H19NO4
• Molecular Weight: 337.4 g/mol

Description

(1R,2R)-1-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-methylcyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C20H19NO4 and its molecular weight is 337.375. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmaceutical Applications

The compound plays a crucial role in the synthesis of tailor-made α-amino acids, especially in the pharmaceutical industry. A significant application is found in the development of hepatitis C virus (HCV) NS3/4A protease inhibitors. Over a dozen drugs under development utilize the special properties of this sterically constrained amino acid, highlighting its importance in asymmetric synthesis techniques. The synthesis methods for this compound and its optical isomers are grouped into biocatalytic, catalytic, and stoichiometric sources of chirality, emphasizing aspects of operational convenience, practicality, and scalability (Sato et al., 2016).

Biological Evaluation in Disease Treatment

Another notable research application is in the synthesis and biological evaluation of bromophenol derivatives with a cyclopropane moiety. These derivatives are effective inhibitors of cytosolic carbonic anhydrase I and II isoforms and acetylcholinesterase enzymes, which are crucial in treating diseases like Alzheimer's, Parkinson's, senile dementia, and ataxia. The research contributes to understanding the therapeutic potential of cyclopropane-containing compounds in neurodegenerative diseases (Boztaş et al., 2019).

Chemical Synthesis and Analysis

In chemical synthesis, the compound is used in the preparation of radiolabeled 1-amino-2-methylenecyclopropane-1-carboxylic acid, an irreversible inhibitor for bacterial enzyme 1-aminocyclopropane-1-carboxylate deaminase. This research helps in understanding unique enzymatic reactions and the role of cyclopropane derivatives in biological systems (Zhao & Liu, 2002).

Conformational Studies

There are also studies focusing on the crystal and molecular structure and conformational analysis of cyclopropane-carboxylic acid derivatives. These studies contribute significantly to the field of structural chemistry, providing insights into the molecular conformations of such compounds and their implications in various chemical and biological processes (Cetina et al., 2003).